Cas no 5520-28-5 (3-Chloro-N,N-bis(2-chloroethyl)benzenamine)

• Product Name: 3-Chloro-N,N-bis(2-chloroethyl)benzenamine
• CAS No: 5520-28-5
• MF: C₁₀H₁₂Cl₃N
• MW: 252.567979812622
• CID: 1060173
• PubChem ID: 96263
• Update Time: 2025-11-02

3-Chloro-N,N-bis(2-chloroethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N,N-bis(2-chloroethyl)benzenamine
• 3,4,5-trimethoxybenzoyl-[bis(2-chloroethyl)]amine
• 3-Chlor-N,N-bis-< 2-chlor-aethyl> -anilin
• AC1L67QQ
• AG-J-53448
• CTK3F0
• m-Chlor-N-(Dichloraethyl)-anilin
• N,N-BIS(2-CHLOROETHYL)-3,4,5-TRIMETHOXY-BENZAMIDE
• N.N-Bis-(2-chlor-aethyl)-3.4.5-trimethoxy-benzamid
• N.N-Bis-(2-chlor-aethyl)-3-chlor-anilin
• N.N-Bis-< 2-chlor-aethyl> -3.4.5-trimethoxy-benzamid
• N.N-Bis-< 2-chlor-aethyl> -3-chlor-anilin
• NSC49224
• SureCN7343961
• NSC 62894
• Aniline, m-chloro-N,N-bis(2-chloroethyl)-
• DB-324506
• 5520-28-5
• 3-chloro-N,N-bis(2-chloroethyl)aniline
• DTXSID80970530
• NSC62894
• starbld0002181
• SCHEMBL275010
• NSC-62894

• Inchi： 1S/C10H12Cl3N/c11-4-6-14(7-5-12)10-3-1-2-9(13)8-10/h1-3,8H,4-7H2
• InChI Key： UBLVFJOJWCMQKZ-UHFFFAOYSA-N
• SMILES： ClCCN(C1C=CC=C(C=1)Cl)CCCl

Computed Properties

• Exact Mass: 251.00376
• Monoisotopic Mass: 251.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 1.294
• Boiling Point: 355.8°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.574
• PSA: 3.24
• LogP: 3.62400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on 3-Chloro-N,N-bis(2-chloroethyl)benzenamine

3-Chloro-N,N-bis(2-chloroethyl)benzenamine (CAS No. 5520-28-5): Properties, Applications, and Market Insights

3-Chloro-N,N-bis(2-chloroethyl)benzenamine (CAS No. 5520-28-5) is a specialized organic compound with significant applications in chemical synthesis and industrial processes. This compound, also referred to as 3-chloro-N,N-bis(chloroethyl)aniline, belongs to the class of chlorinated aromatic amines, which are widely studied for their unique chemical properties and versatility in various applications.

The molecular structure of 3-Chloro-N,N-bis(2-chloroethyl)benzenamine features a benzene ring substituted with a chlorine atom at the 3-position and two chloroethyl groups attached to the nitrogen atom. This configuration imparts specific reactivity, making it valuable in synthetic chemistry. Researchers and industry professionals often explore its potential in pharmaceutical intermediates, agrochemical formulations, and material science.

One of the key reasons for the growing interest in CAS No. 5520-28-5 is its role in the development of advanced materials. With the increasing demand for high-performance polymers and specialty chemicals, this compound has gained attention as a potential building block. Its ability to undergo nucleophilic substitution reactions makes it a candidate for creating cross-linked polymers or modified resins, which are essential in coatings, adhesives, and composites.

In the pharmaceutical sector, 3-Chloro-N,N-bis(2-chloroethyl)benzenamine is investigated for its utility in synthesizing bioactive molecules. While not a drug itself, its derivatives may contribute to the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeted drug delivery systems and small-molecule inhibitors, aligning with current trends in precision medicine.

From an environmental and sustainability perspective, the handling and application of 5520-28-5 require careful consideration. Industries are increasingly adopting green chemistry principles to minimize waste and improve efficiency in chemical processes. Innovations in catalytic methods and solvent-free reactions could enhance the sustainable use of this compound, addressing concerns about chemical safety and ecological impact.

The market dynamics for 3-Chloro-N,N-bis(2-chloroethyl)benzenamine reflect broader trends in the fine chemicals sector. With the rise of custom synthesis and contract manufacturing, suppliers are focusing on high-purity grades to meet the needs of research institutions and industrial clients. Global demand is influenced by advancements in life sciences and advanced materials, making it a compound of interest for future innovations.

For researchers and procurement specialists, understanding the physical and chemical properties of CAS No. 5520-28-5 is crucial. Key characteristics include its solubility profile, stability under various conditions, and compatibility with other reagents. These factors determine its suitability for specific applications, such as organic synthesis or material modification.

In summary, 3-Chloro-N,N-bis(2-chloroethyl)benzenamine represents an important intermediate in modern chemistry. Its applications span multiple industries, driven by ongoing research and technological advancements. As the scientific community continues to explore its potential, this compound is likely to play a role in emerging fields such as nanotechnology and smart materials, reinforcing its relevance in a rapidly evolving market.